1-Bromo-4-chloro-2-fluoro-5-nitrobenzene

• IUPAC Name: 1-bromo-4-chloro-2-fluoro-5-nitrobenzene
• InChI: InChI=1S/C6H2BrClFNO2/c7-3-1-6(10(11)12)4(8)2-5(3)9/h1-2H
• InChI Key: QVJCDJCNCFFOIC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Br)F)Cl)[N+](=O)[O-]
• Molecular Formula: C6H2BrClFNO2
• DSSTOX Substance ID: DTXSID10716483
• Molecular Weight: 254.44 g/mol
• CAS RN: 1311197-88-2

Description

1-Bromo-4-chloro-2-fluoro-5-nitrobenzene is a chemical compound with the molecular formula C6H2BrClFNO2. It has a molecular weight of 254.44. The compound is a white to off-white to yellow solid at room temperature.

Molecular Structure Analysis

The InChI code for 1-Bromo-4-chloro-2-fluoro-5-nitrobenzene is 1S/C6H2BrClFNO2/c7-3-1-6(10(11)12)4(8)2-5(3)9/h1-2H. This code provides a specific description of the molecule’s structure, including the positions of the bromine, chlorine, fluorine, and nitro groups on the benzene ring.

Physical And Chemical Properties Analysis

1-Bromo-4-chloro-2-fluoro-5-nitrobenzene is a white to off-white to yellow solid at room temperature. It has a molecular weight of 254.44.

Scientific Research Applications

• Preparation of m-Bromoaniline

  • Application : 1-Bromo-4-chloro-2-fluoro-5-nitrobenzene can be used in the preparation of m-bromoaniline.
  • Method of Application : This involves three reactions: a nitration, a conversion from the nitro group to an amine, and a bromination. The nitro group is meta directing, which means that the first step needs to be the nitration.
  • Results or Outcomes : The expected outcome is the successful synthesis of m-bromoaniline.

• Synthesis of Anti-Inflammatory Agents

  • Application : 4-Bromo-1-fluoro-2-nitrobenzene, which is structurally similar to 1-Bromo-4-chloro-2-fluoro-5-nitrobenzene, is used in the synthesis of anti-inflammatory agents.
  • Results or Outcomes : The expected outcome is the successful synthesis of anti-inflammatory agents.

• Preparation of 6-Bromo-1H-benzo[d][1,2,3]triazol-1-ol

  • Application : 4-Bromo-1-fluoro-2-nitrobenzene can be used in the synthesis of 6-bromo-1H-benzo[d][1,2,3]triazol-1-ol.
  • Method of Application : This likely involves a series of reactions, including a Sonogashira reaction with 2-fluoronitrobenzene.
  • Results or Outcomes : The expected outcome is the successful synthesis of 6-bromo-1H-benzo[d][1,2,3]triazol-1-ol.

Safety And Hazards

The compound is considered hazardous and has been assigned the GHS07 pictogram. It carries the hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and rinsing cautiously with water for several minutes in case of contact with eyes.